Cas no 676999-70-5 (2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 676999-70-5
• MF: C₈H₇ClFNO₃
• MW: 219.597484827042
• CID: 6336165
• PubChem ID: 139986176
• Update Time: 2025-10-13

2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol
• EN300-1976753
• 676999-70-5

• Inchi： 1S/C8H7ClFNO3/c9-4-8(12)5-1-2-6(10)7(3-5)11(13)14/h1-3,8,12H,4H2
• InChI Key： ALCVJFFIDOHNFK-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C=1)[N+](=O)[O-])F)O

Computed Properties

• Exact Mass: 219.0098489g/mol
• Monoisotopic Mass: 219.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol

2-Chloro-1-(4-Fluoro-3-Nitrophenyl)Ethan-1-Ol: A Comprehensive Overview

2-Chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol, also known by its CAS number 676999-70-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloro group, a fluoro group, and a nitro group attached to a phenyl ring, along with an ethan-1-ol moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

The synthesis of 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the phenyl ring with the desired substituents. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of chemical properties, 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol exhibits interesting reactivity due to the electron-withdrawing groups present on the phenyl ring. The nitro group, in particular, significantly influences the electronic environment of the molecule, making it a valuable substrate for various nucleophilic and electrophilic reactions. Recent studies have explored its use as an intermediate in the synthesis of bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. The presence of both hydroxyl and halogen groups also makes it amenable to further functionalization, expanding its utility in medicinal chemistry.

The biological activity of 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol has been a focal point of recent research. In vitro assays have demonstrated its potential as an anti-proliferative agent against various cancer cell lines. The compound's ability to modulate key signaling pathways involved in cell growth and apoptosis has been attributed to its unique structural features. Additionally, preliminary studies suggest that it may exhibit anti-inflammatory properties by inhibiting cyclooxygenase enzymes. These findings underscore its potential as a lead compound for drug development.

In environmental chemistry, 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol has been investigated for its role in degradation pathways under different environmental conditions. Research indicates that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions. This property is crucial for understanding its fate in ecosystems and assessing its potential impact on water quality. Furthermore, studies on its biodegradability suggest that it can be efficiently metabolized by microbial communities, reducing its persistence in natural systems.

The application of computational chemistry tools has significantly advanced our understanding of 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan-1-o's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical reactions. Machine learning algorithms have also been employed to model its pharmacokinetic properties, aiding in the design of more effective drug delivery systems.

In conclusion, 2-chloro-1-(4-fluoro-3-nitrophenyl)ethan